(R)-Tamsulosin-d3 Hydrochloride

• IUPAC Name: 2-methoxy-5-[(2R)-3,3,3-trideuterio-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m1./s1/i2D3
• InChI Key: ZZIZZTHXZRDOFM-GGBIRWKQSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.Cl
• Isomeric SMILES: [2H]C([2H])([2H])[C@H](CC1=CC(=C(C=C1)OC)S(=O)(=O)N)NCCOC2=CC=CC=C2OCC.Cl
• Molecular Formula: C20H29ClN2O5S
• Molecular Weight: 448.0 g/mol

Description

Tamsulosin is a medication used to treat the symptoms of an enlarged prostate (benign prostatic hyperplasia, BPH). It works by relaxing the muscles in the prostate and bladder neck, making it easier to urinate.

Scientific Research Applications

Controlled-Release Delivery Systems

(R)-Tamsulosin-d3 Hydrochloride has been utilized in the development of novel oral controlled-release formulations, optimizing the drug release rate. The incorporation of cellulose ester derivatives and coating materials has enabled the creation of systems that release the drug in a controlled manner, ensuring consistent therapeutic effects over extended periods (Kim et al., 2007). Similarly, multi-layered pellets containing (R)-Tamsulosin-d3 Hydrochloride have been prepared to control drug release and minimize dose-dependent side effects (Yun et al., 2005).

Analytical Methodologies

Various analytical methodologies for determining (R)-Tamsulosin-d3 Hydrochloride in different matrices have been summarized, discussing spectrophotometric, chromatographic, and electroanalytical methods, and comparing them in terms of sensitivity, range, and applications (Shrivastava & Aggrawal, 2013). High-performance liquid chromatography-electrospray tandem mass spectrometry has been developed as a highly sensitive method for the determination of (R)-Tamsulosin-d3 Hydrochloride in biological samples (Matsushima et al., 1997).

Pharmacokinetics and Genetic Factors

Studies on the pharmacokinetics of (R)-Tamsulosin-d3 Hydrochloride have revealed significant interspecies differences in oral clearance and protein binding, suggesting variations in hepatic metabolism and binding properties among different species (Matsushima et al., 1998). Genetic factors influencing the pharmacokinetics of (R)-Tamsulosin-d3 Hydrochloride have been investigated, revealing single-nucleotide polymorphisms associated with the serum concentration of the drug, partially explaining the variability in treatment response (Takata et al., 2012).

Mechanism of Action

Tamsulosin works by blocking alpha-1 adrenergic receptors in the prostate and bladder, leading to muscle relaxation and improved urine flow. The mechanism of action for “®-Tamsulosin-d3 Hydrochloride” might be similar, but specific data is not available.

Safety and Hazards

Tamsulosin is generally well-tolerated, but it can cause side effects like dizziness, abnormal ejaculation, and orthostatic hypotension. The safety profile of “®-Tamsulosin-d3 Hydrochloride” might be similar, but specific data is not available.